2-[2-(2-methoxyphenyl)vinyl]-8-quinolinol

• IUPAC Name: 2-[(E)-2-(2-methoxyphenyl)ethenyl]quinolin-8-ol
• InChI: InChI=1S/C18H15NO2/c1-21-17-8-3-2-5-13(17)9-11-15-12-10-14-6-4-7-16(20)18(14)19-15/h2-12,20H,1H3/b11-9+
• InChI Key: SSFDSTXQTAPERF-PKNBQFBNSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC2=NC3=C(C=CC=C3O)C=C2
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C2=NC3=C(C=CC=C3O)C=C2
• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• Solubility: 11.2 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “2-[2-(2-methoxyphenyl)vinyl]-8-quinolinol” is a complex organic molecule that contains a quinolinol group, a vinyl group, and a methoxyphenyl group. These groups are common in many organic compounds and can confer various properties depending on their arrangement and the presence of other functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The quinolinol group would likely contribute to the compound’s aromaticity, while the vinyl group could potentially participate in reactions involving the addition of other groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its specific structure and the conditions under which it is used. The vinyl group, for example, could potentially participate in addition reactions, while the quinolinol group might be involved in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its specific structure.

Mechanism of Action

The mechanism of action of this compound would depend on its specific structure and the context in which it is used. For example, if this compound were used as a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and the conditions under which it is used. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further studies to determine its properties, potential uses, and safety profile. Additionally, research could be conducted to develop new methods for synthesizing this compound or similar compounds.